Cas no 100517-08-6 (5,6-Diaminopyridine-3-sulfonic acid)
100517-08-6 structure
Product Name:5,6-Diaminopyridine-3-sulfonic acid
CAS No:100517-08-6
MF:C5H7N3O3S
MW:189.192379236221
CID:2759932
PubChem ID:33726143
Update Time:2025-04-21
5,6-Diaminopyridine-3-sulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- 5,6-Diaminopyridine-3-sulfonic acid
- 5,6-diamino-pyridine-3-sulfonic acid;5,6-Diamino-pyridin-3-sulfonsaeure;
- 100517-08-6
- 5,6-Diaminopyridine-3-sulfonicacid
- AKOS006312377
- DB-082656
- DTXSID30652839
-
- Inchi: 1S/C5H7N3O3S/c6-4-1-3(12(9,10)11)2-8-5(4)7/h1-2H,6H2,(H2,7,8)(H,9,10,11)
- InChI Key: PARDABCWHVPFKV-UHFFFAOYSA-N
- SMILES: S(C1=CN=C(C(=C1)N)N)(=O)(=O)O
Computed Properties
- Exact Mass: 189.02100
- Monoisotopic Mass: 189.02081227Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 128Ų
Experimental Properties
- PSA: 127.68000
- LogP: 1.73590
5,6-Diaminopyridine-3-sulfonic acid Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
100517-08-6 (5,6-Diaminopyridine-3-sulfonic acid) Related Products
- 27655-40-9(isoquinoline-5-sulfonic acid)
- 51498-37-4(4-Hydroxy-3-pyridinesulfonic Acid)
- 4808-69-9(6-Methylpyridine-3-sulfonic acid)
- 4808-70-2(5-Methylpyridine-3-sulfonicacid)
- 4808-71-3(4-Methylpyridine-3-sulfonicacid)
- 85-48-3(quinoline-8-sulfonic acid)
- 7474-78-4(3,4-Diaminobenzenesulfonic acid)
- 121-47-1(Metanilic acid)
- 636-73-7(Pyridine-3-sulfonic acid)
- 24057-28-1(pyridine 4-methylbenzene-1-sulfonate)
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